Cas no 1355247-91-4 (N-[(3-bromo-2-fluorophenyl)methyl]-2-methylpropan-2-amine)

• Product Name: N-[(3-bromo-2-fluorophenyl)methyl]-2-methylpropan-2-amine
• CAS No: 1355247-91-4
• MF: C₁₁H₁₅BrFN
• MW: 260.145905733109
• MDL: MFCD21333080
• CID: 2771441
• PubChem ID: 70699681
• Update Time: 2025-05-28

N-[(3-bromo-2-fluorophenyl)methyl]-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• N-[(3-bromo-2-fluorophenyl)methyl]-2-methylpropan-2-amine
• 1-Bromo-3-(t-butylaminomethyl)-2-fluorobenzene;
• 1-Bromo-3-(t-butylaminomethyl)-2-fluorobenzene
• BS-25591
• AKOS025294393
• 1355247-91-4
• DTXSID00742796
• MFCD21333080

• MDL： MFCD21333080
• Inchi： 1S/C11H15BrFN/c1-11(2,3)14-7-8-5-4-6-9(12)10(8)13/h4-6,14H,7H2,1-3H3
• InChI Key： XCPUFZDMMVRRTR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)CNC(C)(C)C

Computed Properties

• Exact Mass: 259.03700
• Monoisotopic Mass: 259.03719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.86720